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Compound of Interest

Compound Name: 2-lodobiphenyl

Cat. No.: B1664525

For immediate release

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of 2-iodobiphenyl, a halogenated organic compound. Adherence to these
procedures is critical to ensure personal safety and compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, consult the Safety Data Sheet (SDS) for 2-
iodobiphenyl. Always handle this chemical within a certified chemical fume hood while
wearing appropriate personal protective equipment (PPE), including:

o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield

e Alab coat

In case of exposure:

o Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the
eyelids open. Seek prompt medical attention.
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» Skin: Remove contaminated clothing and wash the affected area thoroughly with soap and
water.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and seek immediate medical attention.

Quantitative Data Summary

The following table summarizes key physical, chemical, and hazard information for 2-
iodobiphenyl. This data is essential for making informed decisions regarding its safe handling
and disposal.
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Property Value

Chemical Name 2-lodobiphenyl

CAS Number 2113-51-1

Molecular Formula Ci2Hol

Molecular Weight 280.10 g/mol

Appearance White to pale yellow crystalline powder

Melting Point 70-75°C

Boiling Point 300-305°C (decomposes)

. Insoluble in water; Soluble in organic solvents

Solubility
(e.g., DCM, THF, ethanol)
H315: Causes skin irritation.[1] H319: Causes

GHS Hazard Statements serious eye irritation.[1] H335: May cause
respiratory irritation.[1]
P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[1] P280: Wear
protective gloves/eye protection/face protection.
[1] P305+P351+P338: IF IN EYES: Rinse

GHS Precautionary Statements cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[1] P501: Dispose of
contents/container to an approved waste
disposal plant.[1]
No data available. The toxicological properties

Toxicological Data (LDso, LCso) have not been thoroughly investigated. Treat as

a potentially toxic substance.

Experimental Protocol: Step-by-Step Disposal
Procedure
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The proper disposal of 2-iodobiphenyl follows the standard operating procedure for
halogenated solid organic waste. The cardinal rule is the strict segregation of halogenated from
non-halogenated waste streams to ensure proper disposal, which is typically high-temperature
incineration, and to manage disposal costs effectively.

1. Waste Collection and Containerization:

» Designated Waste Container: Obtain a designated hazardous waste container from your
institution's Environmental Health and Safety (EHS) department. This container must be
chemically compatible with 2-iodobiphenyl and clearly labeled for "Halogenated Solid
Waste."

¢ Solid Waste Collection: Place all waste containing 2-iodobiphenyl, including unused
product, contaminated lab supplies (e.g., weighing boats, gloves, filter paper), and reaction
byproducts, directly into this container.

» Avoid Mixing: Do not mix 2-iodobiphenyl waste with non-halogenated organic waste,
agueous waste, acidic or basic waste, or heavy metal waste.

2. Labeling:

e Immediate Labeling: Affix a hazardous waste tag to the container before adding the first item
of waste.

o Complete Information: Fill out the hazardous waste tag completely and accurately. This
includes:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "2-lodobiphenyl"

[¢]

The approximate quantity of the waste

The date the waste was first added

[e]

o

The name and contact information of the generating researcher or lab

3. Storage:
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e Secure Storage Area: Store the sealed hazardous waste container in a designated and
secure satellite accumulation area (SAA).

e Secondary Containment: The container should be placed within a secondary containment bin
to prevent the spread of material in case of a leak.

o Safe Environment: The storage area must be cool, dry, and well-ventilated, away from
sources of ignition, heat, and direct sunlight. Ensure the container is stored away from
incompatible materials.

4. Disposal Request:

o Contact EHS: Once the container is full or ready for disposal, contact your institution's EHS
office to schedule a waste pickup.

o Follow Institutional Procedures: Adhere to all institutional protocols for waste pickup requests
and internal transportation.

5. Spill Response:

» Evacuate and Notify: In the event of a spill, evacuate the immediate area and notify your
supervisor and the EHS office.

o Containment: If it is safe to do so, contain the spill using an inert absorbent material such as
vermiculite or sand.

o Cleanup: Carefully collect the absorbent material and any contaminated debris and place it
into a sealed, leak-proof container. Label this container as "Hazardous Waste - Spill Debris
containing 2-lodobiphenyl."”

» Decontamination: Decontaminate the spill area with an appropriate solvent, collecting the
rinsate as hazardous waste, followed by a thorough cleaning with soap and water.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-
iodobiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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